4-[2-(3-chlorophenoxy)ethyl]morpholine

• IUPAC Name: 4-[2-(3-chlorophenoxy)ethyl]morpholine
• InChI: InChI=1S/C12H16ClNO2/c13-11-2-1-3-12(10-11)16-9-6-14-4-7-15-8-5-14/h1-3,10H,4-9H2
• InChI Key: IYFRXRADMBHKLH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC(=CC=C2)Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

4-[2-(3-chlorophenoxy)ethyl]morpholine, also known as cloperastine, is a morpholine derivative that has been extensively studied for its potential therapeutic applications. It is a non-narcotic cough suppressant that has been used for the treatment of various respiratory disorders, including cough, asthma, and bronchitis.

Mechanism of Action

The exact mechanism of action of 4-[2-(3-chlorophenoxy)ethyl]morpholine is not fully understood. However, it is believed to act on the cough reflex by inhibiting the sensory nerve endings in the airways and reducing the sensitivity of the cough receptors. It also has anti-inflammatory and bronchodilatory effects, which may contribute to its therapeutic efficacy.
Biochemical and Physiological Effects:
Cloperastine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines in the airways, which may contribute to its anti-inflammatory effects. It has also been shown to inhibit the release of histamine and leukotrienes, which are mediators of airway inflammation. Additionally, it has been shown to increase the production of surfactant, which may improve lung function.

Advantages and Limitations for Lab Experiments

Cloperastine has a number of advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It has also been extensively studied, with a large body of literature available on its therapeutic potential and mechanism of action. However, there are also some limitations to its use in lab experiments. It has been shown to have some toxic effects on certain cell types, which may limit its use in certain experimental systems. Additionally, its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 4-[2-(3-chlorophenoxy)ethyl]morpholine. Some possible areas of investigation include:
1. Further elucidation of its mechanism of action, particularly with respect to its anti-inflammatory and bronchodilatory effects.
2. Investigation of its potential therapeutic applications in other respiratory disorders, such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis.
3. Development of novel formulations and delivery methods to improve its efficacy and reduce potential side effects.
4. Investigation of its potential to modulate the immune response in the airways, which may have implications for the treatment of a wide range of respiratory disorders.
5. Investigation of its potential to modulate the gut microbiome, which may have implications for the treatment of respiratory disorders that are associated with dysbiosis.
In conclusion, 4-[2-(3-chlorophenoxy)ethyl]morpholine, or 4-[2-(3-chlorophenoxy)ethyl]morpholine, is a promising compound that has demonstrated potential for the treatment of various respiratory disorders. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications have been extensively studied, and there are many potential future directions for research in this area.

Synthesis Methods

The synthesis of 4-[2-(3-chlorophenoxy)ethyl]morpholine involves the reaction of 3-chlorophenol with 2-aminoethanol to form 2-(3-chlorophenoxy)ethanol. This intermediate is then treated with morpholine in the presence of a catalyst to yield 4-[2-(3-chlorophenoxy)ethyl]morpholine. The purity of the compound can be enhanced by recrystallization from a suitable solvent.

Scientific Research Applications

Cloperastine has been extensively studied for its potential therapeutic applications. It has been shown to possess antitussive, anti-inflammatory, and bronchodilatory effects, making it a promising candidate for the treatment of various respiratory disorders. Studies have demonstrated its efficacy in reducing cough frequency and severity in patients with acute and chronic cough. Additionally, it has been shown to improve lung function and reduce airway inflammation in patients with asthma and bronchitis.